Unii-D3G8N2863A
Unii-D3G8N2863A
Brand Name:
Vulcanchem
CAS No.:
124412-57-3
VCID:
VC0040678
InChI:
InChI=1S/C30H19NO9/c1-12-19(28(37)38)27(39-2)13-7-5-3-4-6-8-18-29(12)30(13,40-29)14-11-17(34)22-23(24(14)31-18)26(36)21-16(33)10-9-15(32)20(21)25(22)35/h3-4,9-13,18,31-34H,1-2H3,(H,37,38)/b4-3-/t12-,13+,18-,29-,30+/m1/s1
SMILES:
CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O
Molecular Formula:
C30H19NO9
Molecular Weight:
537.5 g/mol
Unii-D3G8N2863A
CAS No.: 124412-57-3
Main Products
VCID: VC0040678
Molecular Formula: C30H19NO9
Molecular Weight: 537.5 g/mol
| CAS No. | 124412-57-3 |
|---|---|
| Product Name | Unii-D3G8N2863A |
| Molecular Formula | C30H19NO9 |
| Molecular Weight | 537.5 g/mol |
| IUPAC Name | (2S,4R,5R,8S,11Z,15R)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid |
| Standard InChI | InChI=1S/C30H19NO9/c1-12-19(28(37)38)27(39-2)13-7-5-3-4-6-8-18-29(12)30(13,40-29)14-11-17(34)22-23(24(14)31-18)26(36)21-16(33)10-9-15(32)20(21)25(22)35/h3-4,9-13,18,31-34H,1-2H3,(H,37,38)/b4-3-/t12-,13+,18-,29-,30+/m1/s1 |
| Standard InChIKey | AFMYMMXSQGUCBK-AKMKHHNQSA-N |
| Isomeric SMILES | C[C@@H]1C(=C([C@@H]2C#C/C=C\C#C[C@@H]3[C@@]14[C@@]2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
| SMILES | CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
| Canonical SMILES | CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
| Synonyms | dynemicin A |
| PubChem Compound | 14604055 |
| Last Modified | Nov 11 2021 |
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